N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide

• IUPAC Name: N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide
• InChI: InChI=1S/C16H12FN3O3S/c1-2-19-14-12(17)7-4-8-13(14)24-16(19)18-15(21)10-5-3-6-11(9-10)20(22)23/h3-9H,2H2,1H3
• InChI Key: QNPVDXRVXITZCB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])F
• Molecular Formula: C16H12FN3O3S
• Molecular Weight: 345.3 g/mol

Description

N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide, also known as EFNB, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. EFNB is a benzothiazole derivative that has been synthesized through a multi-step process.

Scientific Research Applications

Organic Electronics: Thiazolo[5,4-d]thiazoles

The thiazolo[5,4-d]thiazole moiety is an electron-deficient system with high oxidative stability and a rigid planar structure. These features make it appealing for applications in organic electronics. Let’s explore further:

• Semiconductors for Plastic Electronics : The thiazolo[5,4-d]thiazole core serves as a promising building block in the synthesis of semiconductors for plastic electronics. .

Fluorescent Materials: 4,7-Diarylbenzo[c][1,2,5]thiadiazoles

While not directly related to the compound , let’s briefly discuss another related class of compounds:

• Fluorescent Materials : 4,7-Diarylbenzo[c][1,2,5]thiadiazoles exhibit interesting fluorescence properties. The introduction of specific functional groups can lead to significant bathochromic shifts (redshifts) in both absorbance and emission spectra. .

Synthetic Chemistry and Material Scope

Despite the recent interest in thiazolo[5,4-d]thiazole-based materials, the synthetic chemistry behind these molecules remains relatively unexplored. Researchers are actively investigating new synthetic methods and expanding the material scope. .